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Compound of Interest

Compound Name:
5-(Bromomethyl)-2-

fluorobenzonitrile

Cat. No.: B033357 Get Quote

Essential Safety and Handling Guide for 5-
(Bromomethyl)-2-fluorobenzonitrile
Disclaimer: A specific Safety Data Sheet (SDS) for 5-(Bromomethyl)-2-fluorobenzonitrile
(CAS No. 217661-27-3) was not publicly available at the time of this writing. The following

guidance is synthesized from safety data for structurally similar compounds, including other

brominated and fluorinated benzonitriles. It is imperative to treat 5-(Bromomethyl)-2-
fluorobenzonitrile as a potentially hazardous substance and handle it with the utmost care in

a controlled laboratory setting. This guide is intended for researchers, scientists, and drug

development professionals.

Hazard Identification and Classification
Based on analogous compounds, 5-(Bromomethyl)-2-fluorobenzonitrile is anticipated to

present the following hazards.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin.[1]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.[1]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[1]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation.[1]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[1]

Signal Word: Warning

Hazard Pictograms:

alt text

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to prevent exposure. All PPE should meet

NIOSH (US) or EN (EU) standards.[2]
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Protection Type Recommended Equipment
Specifications and
Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield

Goggles are essential to

protect from splashes. A face

shield provides an additional

layer of protection for the

entire face.[2]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber)

Thicker gloves generally offer

better protection.[3] Gloves

should be inspected before

use and changed regularly

(e.g., every 30-60 minutes) or

immediately if contaminated or

damaged.[3]

Body Protection
Chemical-resistant lab coat or

apron

A fully buttoned lab coat

should be worn to cover as

much skin as possible.[3] For

larger quantities or splash

risks, a chemical-resistant

apron is recommended.

Respiratory Protection NIOSH-approved respirator

To be used in a well-ventilated

area or a chemical fume hood.

[4] If ventilation is inadequate

or there is a risk of aerosol or

dust generation, an air-

purifying respirator with

appropriate cartridges is

necessary.[4]

Foot Protection
Closed-toe, chemical-resistant

shoes

Shoes must cover the entire

foot.[2]

Operational and Handling Plan
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A systematic approach is crucial for the safe handling of 5-(Bromomethyl)-2-
fluorobenzonitrile.

Pre-Handling Preparations
Documentation: Ensure that a copy of this safety guide and the SDS for a similar compound

are readily accessible.

Engineering Controls: Verify that a chemical fume hood is operational. Ensure that an

emergency eyewash station and safety shower are accessible and have been recently

tested.[4]

Gather Materials: Assemble all necessary PPE and ensure it is in good condition. Prepare all

experimental equipment and reagents before handling the compound.

Step-by-Step Handling Protocol
Work Area: Conduct all work involving 5-(Bromomethyl)-2-fluorobenzonitrile inside a

certified chemical fume hood to minimize inhalation exposure.[4]

Personal Protection: Don the full complement of recommended PPE before entering the

handling area.

Handling: Avoid direct contact with the substance.[5] Do not generate dust or aerosols.[5]

Hygiene: Do not eat, drink, or smoke in the laboratory.[5] Wash hands thoroughly with soap

and water after handling, even if gloves were worn.[5]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[6][7]

Emergency and Spill Response
Minor Spill:

Evacuate the immediate area.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., sand or

vermiculite).[5]
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Collect the absorbed material into a sealed, labeled container for hazardous waste

disposal.[5]

Clean the spill area with a suitable decontaminating agent.

Major Spill:

Evacuate the laboratory and alert others.

Contact your institution's emergency response team.

Prevent entry into the affected area.

Disposal Plan
All waste containing 5-(Bromomethyl)-2-fluorobenzonitrile must be treated as hazardous

waste.

Waste Type Disposal Protocol

Solid Waste
Collect in a clearly labeled, sealed, and

compatible container.

Liquid Waste
Collect in a labeled, sealed, and compatible

waste container. Do not pour down the drain.

Contaminated Materials

Any items that have come into contact with the

compound (e.g., gloves, paper towels, pipette

tips) must be disposed of as hazardous waste.

General Disposal Guidelines:

Do not mix with other waste streams unless explicitly permitted.

Dispose of all waste in accordance with local, state, and federal regulations.

Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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